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Compound of Interest

Compound Name: Tivozanib

Cat. No.: B1683842

Tivozanib is a potent kinase inhibitor used in cancer research and therapy.[1] Due to its
cytotoxic potential, proper handling and disposal are critical to ensure personnel safety and
prevent environmental contamination. This guide provides detailed, step-by-step procedures for
the safe disposal of Tivozanib and associated contaminated materials in a laboratory setting.

The primary and recommended method for the disposal of Tivozanib is through controlled
high-temperature incineration conducted by a licensed chemical destruction plant or hazardous
waste management company.[2] Discharge of Tivozanib into drains or sewer systems is
strictly prohibited to avoid environmental contamination.[2]

Key Safety and Handling Data

The following table summarizes essential quantitative data relevant to the safe handling and
disposal of Tivozanib.
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Parameter Value Source(s)

) ) Controlled High-Temperature
Primary Disposal Method ) ] [2]
Incineration

Recommended Incineration
> 850°C - 1200°C [3114]
Temp.

) ) Chemical-resistant gloves,
Personal Protective Equipment [5]
safety goggles, lab coat

o Hazardous / Cytotoxic
Waste Classification ] [6]
Pharmaceutical Waste

o ) Drains, Sewer Systems,
Prohibited Disposal Routes [2][7]
Regular Trash

Experimental Protocol: Tivozanib Waste Disposal
Workflow

This protocol outlines the standard operating procedure for managing and disposing of waste
generated from research activities involving Tivozanib.

l. Personal Protective Equipment (PPE)

Before handling any Tivozanib waste, personnel must wear appropriate PPE to minimize
exposure:

e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety goggles with side shields.
e Lab Coat: A designated lab coat should be worn.

» Respiratory Protection: For handling bulk powders or in case of spills, a NIOSH/MSHA-
approved respirator may be necessary.[5]

Il. Waste Segregation and Containment
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Proper segregation at the point of generation is crucial. All Tivozanib waste must be treated as
hazardous or cytotoxic waste.

A. Unused or Expired Tivozanib (Bulk Powder/Capsules):

» Collect all non-viable Tivozanib, including expired product or unused experimental
quantities.

o Place the material in a sealable, clearly labeled, and compatible hazardous waste container.

e The container must be marked with "Hazardous Waste," the chemical name "Tivozanib,"
and any other labels required by institutional or local regulations.

B. Tivozanib-Contaminated Sharps:

 Includes needles, syringes, scalpels, and glass slides that have come into direct contact with
Tivozanib.

e Immediately place these items into a designated, puncture-proof sharps container
specifically labeled for cytotoxic or hazardous chemical waste.

» Do not overfill the sharps container.
C. Tivozanib-Contaminated Labware (Non-Sharp):

¢ Includes items such as gloves, bench paper, pipette tips, empty vials, and other disposable
materials.

e Place all contaminated items into a designated hazardous waste container, typically a
plastic-lined box or pail labeled for cytotoxic/chemotherapeutic waste (often yellow or

purple).[8]

« Empty Containers: Empty Tivozanib packaging can be triple-rinsed.[2] The rinsate must be
collected as liquid hazardous waste. After rinsing, the container can be punctured to render it
unusable and disposed of according to institutional guidelines, which may include disposal in
a sanitary landfill.[2]
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lll. Spill Management and Disposal

In the event of a Tivozanib spill, follow these steps:
o Evacuate and secure the area to prevent further exposure.
o Wear appropriate PPE, including respiratory protection.

o Cover the spill with an absorbent material (e.g., paper towels or a spill pad) to prevent
aerosolization. Do not wipe the area directly.[9]

o Gently collect all contaminated absorbent materials, broken glass (using forceps), and any
other items used for cleanup.[9]

e Place all cleanup materials into a designated hazardous waste container.

o Clean the spill area thoroughly, typically three times, with a detergent wipe or other
appropriate decontaminating solution.[9] Dispose of the wipes as hazardous waste.

IV. Final Disposal

» Store all sealed and labeled Tivozanib hazardous waste containers in a secure, designated
accumulation area away from incompatible materials.

» Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed hazardous material disposal company.[10]

o Ensure that the final disposal method is high-temperature incineration with flue gas
scrubbing to ensure complete destruction of the active compound.[2]

Mandatory Visualization: Tivozanib Disposal
Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tivozanib waste streams in a laboratory setting.
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Caption: Workflow for the segregation and disposal of Tivozanib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Tivozanib: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683842#tivozanib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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